N-[(1R)-1-(3-Methyltriazol-4-yl)ethyl]but-2-ynamide

• IUPAC Name: N-[(1R)-1-(3-methyltriazol-4-yl)ethyl]but-2-ynamide
• InChI: InChI=1S/C9H12N4O/c1-4-5-9(14)11-7(2)8-6-10-12-13(8)3/h6-7H,1-3H3,(H,11,14)/t7-/m1/s1
• InChI Key: VJZAMZZSJSWLNN-SSDOTTSWSA-N
• Canonical SMILES: CC#CC(=O)NC(C)C1=CN=NN1C
• Isomeric SMILES: CC#CC(=O)N[C@H](C)C1=CN=NN1C
• Molecular Formula: C9H12N4O
• Molecular Weight: 192.22 g/mol

Description

“N-[(1R)-1-(3-Methyltriazol-4-yl)ethyl]but-2-ynamide” is a compound that contains a triazole moiety. Triazole is a nitrogenous heterocyclic moiety with a molecular formula of C2H3N3. It is a five-membered aromatic azole chain containing two carbon and three nitrogen atoms. Triazole compounds are capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities.

Synthesis Analysis

The synthesis of triazole compounds has attracted much attention due to their broad biological activities. The synthetic methodologies for the preparation of this important scaffold can be broadly divided into four categories. The synthesis of substituted 1,2,3-triazoles has been a subject of extensive research. A variety of N2-aryl-1,2,3-triazoles were produced by continuous C-H functionalization and C-C, N-N, and C-N bond formation reactions with Cu(OAc)2 as a catalyst.

Molecular Structure Analysis

Triazole is an important nitrogen heterocyclic compound, containing three nitrogen atoms and two carbon atoms. There are two isomeric forms of triazole, namely, 1,2,3-triazole and 1,2,4-triazole. Their derivatives have been widely applied in many medicinal scaffolds.

Chemical Reactions Analysis

Triazole compounds are known for their high chemical stability. They are usually inert to acidic or basic hydrolysis as well as oxidizing and reducing conditions even at high temperature. They have a strong dipole moment and hydrogen bonding ability. These features make the substituted 1,2,3-triazole motif structurally resembling to the amide bond.

Physical And Chemical Properties Analysis

1,2,3-Triazoles have numerous useful properties like high chemical stability, aromatic character, strong dipole moment, and hydrogen bonding ability. These spectacular features make the substituted 1,2,3-triazole motif structurally resembling to the amide bond.

Mechanism of Action

Triazole compounds are readily capable of binding in the biological system with a variety of enzymes and receptors. This unique structure facilitates the formation of a variety of non-covalent bonds with enzymes and receptors inducing broad-spectrum biological activities.

Future Directions

Given the importance of the triazole scaffold, its synthesis has attracted much attention. The development of facile and straightforward methodology for the synthesis of 1,2,3-triazoles is of noteworthy interest. Furthermore, several biological activities of this promising heterocycle will also be discussed. The future directions in this field could involve the development of new synthesis methods and exploration of more biological activities of triazole compounds.